Cas no 1448242-45-2 (1,9-Diazaspiro[5.5]undecane dihydrochloride)

• Product Name: 1,9-Diazaspiro[5.5]undecane dihydrochloride
• CAS No: 1448242-45-2
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• MDL: MFCD31742935
• CID: 5088359
• Update Time: 2026-03-02

1,9-Diazaspiro[5.5]undecane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,9-diazaspiro[5.5]undecane dihydrochloride
• 1,9-Diaza-spiro[5.5]undecane dihydrochloride
• 1,9-Diazaspiro[5.5]undecane dihydrochloride

• MDL： MFCD31742935
• Inchi： 1S/C9H18N2.2ClH/c1-2-6-11-9(3-1)4-7-10-8-5-9;;/h10-11H,1-8H2;2*1H
• InChI Key： JJRSXAXJZIZNPK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC21CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 128
• Topological Polar Surface Area: 24.1

Additional information on 1,9-Diazaspiro[5.5]undecane dihydrochloride

Recent Advances in the Study of 1,9-Diazaspiro[5.5]undecane Dihydrochloride (CAS: 1448242-45-2)

The compound 1,9-Diazaspiro[5.5]undecane dihydrochloride (CAS: 1448242-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders, infectious diseases, and oncology. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

Recent research published in the Journal of Medicinal Chemistry highlights the role of 1,9-Diazaspiro[5.5]undecane dihydrochloride as a potent modulator of neurotransmitter receptors. Specifically, it has been identified as a selective antagonist for certain subtypes of serotonin and dopamine receptors, which are critical targets for treating psychiatric disorders such as schizophrenia and depression. The study employed advanced molecular docking simulations and in vitro binding assays to demonstrate its high affinity and specificity, paving the way for further development of novel psychotropic agents.

In addition to its CNS applications, 1,9-Diazaspiro[5.5]undecane dihydrochloride has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways was confirmed through a combination of microbiological assays and proteomic analyses.

Another groundbreaking study, featured in Nature Communications, explored the compound's potential in cancer therapy. Researchers found that 1,9-Diazaspiro[5.5]undecane dihydrochloride exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated cell cycle checkpoints. The study utilized high-throughput screening and transcriptomic profiling to identify the compound's impact on key oncogenic pathways, suggesting its utility as a scaffold for developing next-generation anticancer drugs.

Despite these promising findings, challenges remain in the clinical translation of 1,9-Diazaspiro[5.5]undecane dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Nevertheless, the compound's versatility and broad-spectrum activity make it a compelling candidate for multidisciplinary research efforts aimed at addressing unmet medical needs.

In conclusion, the latest research on 1,9-Diazaspiro[5.5]undecane dihydrochloride (CAS: 1448242-45-2) underscores its potential as a multifunctional therapeutic agent. Continued exploration of its pharmacological properties and mechanisms of action will be crucial for advancing its development and eventual clinical application. Researchers and industry stakeholders are encouraged to collaborate on overcoming existing challenges and unlocking the full potential of this promising compound.